Cas no 5735-86-4 ( )
structure
Product Name:
CAS No:5735-86-4
MF:C3H5NO2
MW:87.077300786972
CID:882643
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-oxopropanamide
- 2-carbamoyl acetaldehyde
- 3-oxo-propionic acid amide
- 3-Oxo-propionsaeure-amid
- AC1L5J59
- AC1Q6QHK
- AR-1F4848
- CTK5A6717
- Malonaldehydamide
- N-acetaldehydecarboxamide
- NSC123371
- Propanamide,3-oxo-
-
-
- Inchi： 1S/C3H5NO2/c4-3(6)1-2-5/h2H,1H2,(H2,4,6)
- InChI Key： OFZFFIDUIUEPIB-UHFFFAOYSA-N
- SMILES： NC(CC=O)=O
Computed Properties
- Exact Mass: 87.03205
- Monoisotopic Mass: 87.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 69.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.143
- Boiling Point: 275.3°C at 760 mmHg
- Flash Point: 120.3°C
- Refractive Index: 1.43
- PSA: 60.16
- LogP: -0.23900
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7471147-0.05g |
3-oxopropanamide |
5735-86-4 | 95% | 0.05g |
$683.0 | 2024-05-23 | |
| Enamine | EN300-7471147-0.1g |
3-oxopropanamide |
5735-86-4 | 95% | 0.1g |
$715.0 | 2024-05-23 | |
| Enamine | EN300-7471147-0.25g |
3-oxopropanamide |
5735-86-4 | 95% | 0.25g |
$748.0 | 2024-05-23 | |
| Enamine | EN300-7471147-0.5g |
3-oxopropanamide |
5735-86-4 | 95% | 0.5g |
$781.0 | 2024-05-23 | |
| Enamine | EN300-7471147-1.0g |
3-oxopropanamide |
5735-86-4 | 95% | 1.0g |
$813.0 | 2024-05-23 | |
| Enamine | EN300-7471147-2.5g |
3-oxopropanamide |
5735-86-4 | 95% | 2.5g |
$1594.0 | 2024-05-23 | |
| Enamine | EN300-7471147-5.0g |
3-oxopropanamide |
5735-86-4 | 95% | 5.0g |
$2360.0 | 2024-05-23 | |
| Enamine | EN300-7471147-10.0g |
3-oxopropanamide |
5735-86-4 | 95% | 10.0g |
$3500.0 | 2024-05-23 |
Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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